Cas no 493026-47-4 (tert-butyl N-{[4-(hydroxymethyl)piperidin-4-yl]methyl}carbamate)

Tert-butyl N-{[4-(hydroxymethyl)piperidin-4-yl]methyl}carbamate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a piperidine core with both hydroxymethyl and carbamate functional groups, enabling further derivatization for drug discovery and fine chemical production. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. The hydroxymethyl moiety provides a reactive handle for conjugation or modification. This compound is valued for its balanced reactivity and compatibility with diverse reaction conditions, making it useful in constructing complex molecular architectures. Its purity and well-defined stereochemistry (where applicable) ensure reproducibility in research and industrial applications.

tert-butyl N-{[4-(hydroxymethyl)piperidin-4-yl]methyl}carbamate structure

493026-47-4 structure

Product Name:tert-butyl N-{[4-(hydroxymethyl)piperidin-4-yl]methyl}carbamate

CAS No:493026-47-4

MF:C₁₂H₂₄N₂O₃

MW:244.330563545227

MDL:MFCD22397604

CID:1519363

PubChem ID:10890153

Update Time:2025-06-07

tert-butyl N-{[4-(hydroxymethyl)piperidin-4-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, [[4-(hydroxymethyl)-4-piperidinyl]methyl]-,1,1-dimethylethyl ester
- CarbaMic acid, [[4-(hydroxyMethyl)-4-piperidinyl]Methyl]-, 1,1-diMethylethyl ester (9CI)
- tert-Butyl N-[[4-(hydroxymethyl)-4-piperidyl]methyl]carbamate
- tert-Butyl ((4-(hydroxymethyl)piperidin-4-yl)methyl)carbamate
- tert-butyl N-{[4-(hydroxymethyl)piperidin-4-yl]methyl}carbamate
- TERT-BUTYL ([4-(HYDROXYMETHYL)-4-PIPERIDINYL]METHYL)CARBAMATE
- 4-[(Boc-amino)methyl]piperidine-4-methanol
- tert-butyl N-[[4-(hydroxymethyl)piperidin-4-yl]methyl]carbamate
- AMY34045
- AK
- PB38499
- AKOS025291077
- DB-144502
- 493026-47-4
- ALBB-030116
- SY098009
- SB13254
- tert-butyl {[4-(hydroxymethyl)piperidin-4-yl]methyl}carbamate hydrochloride
- EN300-6981722
- Z1505714883
- P13164
- tert-Butyl((4-(hydroxymethyl)piperidin-4-yl)methyl)carbamate
- CS-0047919
- MFCD22397604
- AS-51638
- MDL： MFCD22397604
- Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(16)14-8-12(9-15)4-6-13-7-5-12/h13,15H,4-9H2,1-3H3,(H,14,16)
- InChI Key： BHDQLRXFZUGFMK-UHFFFAOYSA-N
- SMILES： OCC1(CNC(=O)OC(C)(C)C)CCNCC1

Computed Properties

Exact Mass: 244.17869263 g/mol
Monoisotopic Mass: 244.17869263 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 70.6
Molecular Weight: 244.33

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 377.6±7.0 °C at 760 mmHg
Flash Point: 182.1±18.2 °C
Vapor Pressure: 0.0±1.9 mmHg at 25°C

tert-butyl N-{[4-(hydroxymethyl)piperidin-4-yl]methyl}carbamate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl N-{[4-(hydroxymethyl)piperidin-4-yl]methyl}carbamate Pricemore >>

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